Cas no 2136241-45-5 ((3R)-3-amino-1-(1,2-thiazol-5-yl)butan-1-one)

• Product Name: (3R)-3-amino-1-(1,2-thiazol-5-yl)butan-1-one
• CAS No: 2136241-45-5
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6360620
• PubChem ID: 165740545
• Update Time: 2025-05-23

(3R)-3-amino-1-(1,2-thiazol-5-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2136241-45-5
• EN300-796420
• (3R)-3-amino-1-(1,2-thiazol-5-yl)butan-1-one

• Inchi： 1S/C7H10N2OS/c1-5(8)4-6(10)7-2-3-9-11-7/h2-3,5H,4,8H2,1H3/t5-/m1/s1
• InChI Key： RBAPCCWVAXYXKI-RXMQYKEDSA-N
• SMILES： S1C(=CC=N1)C(C[C@@H](C)N)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.2Ų

Additional information on (3R)-3-amino-1-(1,2-thiazol-5-yl)butan-1-one

Comprehensive Overview of (3R)-3-amino-1-(1,2-thiazol-5-yl)butan-1-one (CAS No. 2136241-45-5)

The compound (3R)-3-amino-1-(1,2-thiazol-5-yl)butan-1-one, identified by its CAS number 2136241-45-5, is a chiral amino ketone derivative featuring a 1,2-thiazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The R-configuration at the 3-position and the presence of both amino and ketone functional groups make it a versatile intermediate for asymmetric synthesis.

Recent trends in drug discovery highlight the growing demand for chiral building blocks like (3R)-3-amino-1-(1,2-thiazol-5-yl)butan-1-one, particularly in the development of small molecule therapeutics targeting neurological disorders and metabolic diseases. The thiazole ring in its structure is known to enhance pharmacokinetic properties, a feature frequently searched by medicinal chemists optimizing drug candidates. Computational studies suggest this compound may exhibit favorable blood-brain barrier permeability, aligning with current research priorities in CNS drug development.

Synthetic approaches to CAS 2136241-45-5 typically involve asymmetric catalysis or resolution techniques to achieve the desired (3R)-stereochemistry. The compound's stability under various pH conditions makes it suitable for prodrug design, a hot topic in pharmaceutical formulation. Analytical characterization by HPLC-MS and chiral chromatography confirms its high enantiomeric purity, a critical quality attribute for regulatory submissions.

In material science applications, the 1,2-thiazol-5-yl group contributes to the compound's potential as a ligand in catalytic systems for green chemistry processes. Researchers investigating sustainable synthesis methods have shown interest in derivatives of this scaffold due to their metal-coordinating properties. The compound's thermal stability profile, as determined by differential scanning calorimetry, suggests utility in high-temperature applications.

The pharmacological relevance of (3R)-3-amino-1-(1,2-thiazol-5-yl)butan-1-one extends to its potential as a precursor for kinase inhibitors, a class of therapeutics dominating cancer research. Its molecular architecture shares features with several clinical-stage compounds, making it valuable for structure-activity relationship studies. Patent literature reveals growing interest in this chemotype for precision medicine applications, particularly in personalized oncology regimens.

Quality control protocols for CAS 2136241-45-5 emphasize rigorous testing for enantiomeric excess and residual solvents, reflecting industry standards for GMP-compliant intermediates. Stability studies indicate optimal storage conditions under inert atmosphere at controlled temperatures, information frequently requested by procurement specialists. The compound's solubility profile in various biocompatible solvents enhances its formulation flexibility for preclinical studies.

Emerging applications in bioconjugation chemistry utilize the amino group of (3R)-3-amino-1-(1,2-thiazol-5-yl)butan-1-one for creating targeted drug delivery systems. This aligns with current trends in ADC (antibody-drug conjugate) development, where controlled release of active moieties is crucial. The compound's logP value and other physicochemical parameters make it suitable for rational drug design approaches using AI-assisted molecular modeling platforms.

Environmental fate studies of 2136241-45-5 demonstrate favorable biodegradation characteristics, addressing growing concerns about green chemistry metrics in pharmaceutical manufacturing. Its potential as a template for bioisosteric replacement strategies in lead optimization makes it valuable for addressing intellectual property challenges in drug discovery programs.